Cas no 1226155-84-5 (1-(1-isocyanatocyclopropyl)-2,4-dimethylbenzene)

• Product Name: 1-(1-isocyanatocyclopropyl)-2,4-dimethylbenzene
• CAS No: 1226155-84-5
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6418989
• PubChem ID: 82075297
• Update Time: 2025-10-29

1-(1-isocyanatocyclopropyl)-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatocyclopropyl)-2,4-dimethylbenzene
• 1226155-84-5
• EN300-1844305

• Inchi： 1S/C12H13NO/c1-9-3-4-11(10(2)7-9)12(5-6-12)13-8-14/h3-4,7H,5-6H2,1-2H3
• InChI Key： CVOTVCOOKOQJSD-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2C=CC(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 1-(1-isocyanatocyclopropyl)-2,4-dimethylbenzene

Introduction to 1-(1-isocyanatocyclopropyl)-2,4-dimethylbenzene (CAS No: 1226155-84-5)

The compound 1-(1-isocyanatocyclopropyl)-2,4-dimethylbenzene (CAS No: 1226155-84-5) is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of aromatic compounds with a substituted cyclopropane ring and an isocyanate group, making it a valuable material in both academic research and industrial applications.

Recent studies have highlighted the importance of isocyanate-containing compounds in the development of advanced materials, particularly in the synthesis of polyurethanes and other high-performance polymers. The cyclopropane ring in this compound adds mechanical stability and rigidity, which are desirable properties in materials science. Additionally, the dimethyl substituents on the benzene ring contribute to its electronic properties, making it a promising candidate for use in electronic devices and sensors.

The synthesis of 1-(1-isocyanatocyclopropyl)-2,4-dimethylbenzene involves a multi-step process that includes Friedel-Crafts alkylation and subsequent modifications to introduce the isocyanate group. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound can be produced efficiently for both laboratory and industrial purposes.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents makes it suitable for use in solution-based reactions and formulations. The compound's thermal stability has also been studied extensively, with recent findings indicating that it can withstand high temperatures without significant degradation, which is crucial for its application in high-temperature environments.

One of the most exciting developments involving CAS No: 1226155-84-5 is its potential use in drug delivery systems. The isocyanate group can react with amines or alcohols to form biocompatible polymers, which can be tailored to release drugs at specific rates. This property has led to increased interest from pharmaceutical companies looking to develop novel drug delivery platforms.

Furthermore, the compound has shown promise in the field of nanotechnology. Its ability to form self-assembled monolayers on various substrates makes it a valuable component in the fabrication of nanoscale devices. Recent research has demonstrated that films made from this compound exhibit excellent adhesion properties and can be used as protective coatings for electronic components.

The environmental impact of 1-(1-isocyanatocyclopropyl)-2,4-dimethylbenzene has also been a topic of interest. Studies have shown that it degrades slowly under natural conditions, raising concerns about its long-term effects on ecosystems. However, researchers are exploring methods to enhance its biodegradability through chemical modifications or microbial degradation techniques.

In conclusion, CAS No: 1226155-84-5, or 1-(1-isocyanatocyclopropyl)-2,4-dimethylbenzene, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its capabilities, this compound is poised to play a significant role in advancing materials science, pharmaceuticals, and nanotechnology.